Cas no 896295-05-9 (8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
896295-05-9 structure
Product Name:8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:896295-05-9
MF:C24H23N5O3
MW:429.471124887466
CID:5478385
Update Time:2025-07-02

8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-(3-methoxyphenyl)-4-methyl-7-phenyl-2-propylpurino[7,8-a]imidazole-1,3-dione
    • 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-
    • 8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • Inchi: 1S/C24H23N5O3/c1-4-13-27-22(30)20-21(26(2)24(27)31)25-23-28(20)15-19(16-9-6-5-7-10-16)29(23)17-11-8-12-18(14-17)32-3/h5-12,14-15H,4,13H2,1-3H3
    • InChI Key: HOHJCZAUOPFBIO-UHFFFAOYSA-N
    • SMILES: N12C=C(C3=CC=CC=C3)N(C3=CC=CC(OC)=C3)C1=NC1=C2C(=O)N(CCC)C(=O)N1C

8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

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Additional information on 8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Briefing on 8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 896295-05-9)

This research briefing provides an in-depth analysis of the latest scientific advancements regarding the compound 8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 896295-05-9). This molecule, characterized by its complex imidazopurine-dione scaffold, has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications and unique pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural analyses reveal that the presence of the 3-methoxyphenyl and phenyl substituents at the 8- and 7-positions, respectively, along with the propyl group at the 3-position, contribute to its selective binding affinity towards specific protein targets. Computational docking studies suggest that this compound exhibits a high binding affinity for adenosine receptors, particularly the A2A subtype, which is implicated in various neurological and inflammatory disorders.

In vitro and in vivo pharmacological evaluations have demonstrated promising results. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a potent and selective A2A receptor antagonist, with an IC50 value in the low nanomolar range. Furthermore, it displayed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development.

The synthesis of 8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been optimized in recent years. A novel multi-step synthetic route, involving a key cyclization reaction catalyzed by palladium, was reported to yield the compound with high purity and scalability. This advancement addresses previous challenges related to low yields and complex purification processes.

Despite these promising findings, further research is needed to fully characterize the compound's safety profile and therapeutic potential. Ongoing studies are exploring its efficacy in animal models of Parkinson's disease and chronic inflammation, with preliminary data suggesting neuroprotective and anti-inflammatory effects. Additionally, structure-activity relationship (SAR) studies are being conducted to optimize its pharmacological properties and minimize off-target effects.

In conclusion, 8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising scaffold for the development of novel therapeutics targeting adenosine receptors. Its unique chemical structure and selective binding properties position it as a valuable tool for both basic research and drug discovery efforts. Future studies will be critical in translating these findings into clinical applications.

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